Cas no 2228502-77-8 (1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228502-77-8
• MF: C₁₀H₅ClF₄O₂
• MW: 268.592116117477
• CID: 6000173
• PubChem ID: 165682432
• Update Time: 2025-06-20

1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1943696
• 2228502-77-8

• Inchi： 1S/C10H5ClF4O2/c11-4-1-2-5(12)6(7(4)13)9(8(16)17)3-10(9,14)15/h1-2H,3H2,(H,16,17)
• InChI Key： BSWRRJJFKNTKEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C1(C(=O)O)CC1(F)F)F

Computed Properties

• Exact Mass: 267.9914197g/mol
• Monoisotopic Mass: 267.9914197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic Acid (CAS No. 2228502-77-8)

1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by its CAS number CAS No. 2228502-77-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with fluorine and chlorine atoms, which imparts unique chemical properties and potential biological activities.

The structural features of 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid make it an intriguing candidate for further exploration in drug discovery. The presence of both fluorine and chlorine atoms in the molecule suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. Specifically, the fluorine atoms are known to enhance metabolic stability and binding affinity, while the chlorine atom can serve as a pharmacophore for selective interactions with enzymes or receptors.

In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmaceutical intermediates. The cyclopropane ring itself is a valuable scaffold due to its strained three-membered structure, which can lead to high reactivity and unique binding properties. The introduction of fluorine and chlorine substituents further modulates these properties, making the compound a promising candidate for various applications in medicinal chemistry.

One of the most compelling aspects of 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid is its potential as a building block for more complex drug molecules. Researchers have been exploring its utility in synthesizing novel compounds that exhibit desirable pharmacological profiles. For instance, the carboxylic acid moiety can be used to form amide or ester linkages, while the aromatic ring can be further functionalized to enhance target specificity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to introduce the desired substituents onto the cyclopropane ring. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

Evidence from recent studies suggests that derivatives of 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid may have applications in treating various diseases. For example, some preliminary investigations have indicated that certain analogs of this compound exhibit inhibitory activity against specific enzymes involved in inflammatory pathways. This finding aligns with the broader trend in drug development towards targeting inflammation-related processes.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms are widely recognized for their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. In addition, fluorine can influence electronic effects within a molecule, leading to enhanced binding affinity to biological targets. The combination of these properties makes 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid a particularly interesting molecule for further investigation.

In conclusion, 1-(3-chloro-2,6-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers developing new therapeutic agents. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in drug discovery and development.